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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the primary mechanisms of resistance to
doripenem, a broad-spectrum carbapenem antibiotic. The content is supported by
experimental data to offer a comprehensive resource for understanding and combating the
growing challenge of doripenem resistance in clinically significant pathogens such as
Pseudomonas aeruginosa, Acinetobacter baumannii, and Klebsiella pneumoniae.

Key Resistance Mechanisms at a Glance

Doripenem resistance in Gram-negative bacteria is primarily mediated by three synergistic
mechanisms: enzymatic degradation of the antibiotic, modifications at the drug's target site,
and alterations in drug accumulation due to changes in outer membrane permeability and
active efflux. Understanding the interplay of these mechanisms is crucial for the development of
novel therapeutic strategies.

Quantitative Analysis of Doripenem Resistance

The following tables summarize the impact of various resistance mechanisms on the minimum
inhibitory concentrations (MICs) of doripenem and other carbapenems. This data, compiled
from multiple studies, highlights the comparative efficacy of doripenem in the face of specific
resistance determinants.

Table 1: Impact of Carbapenemase Production on Carbapenem MICs (ug/mL)
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Bacterial Resistance Doripenem . Meropenem
. . Imipenem MIC
Species Mechanism MIC MIC
K. pneumoniae KPC-producing >32 >32 >32
P. aeruginosa VIM-producing 32 >32 32
. OXA-23-
A. baumannii ) 16-64 16-64 16-64
producing
P. aeruginosa IMP-producing 64 >512 >512

Table 2: Influence of Efflux Pump Overexpression and Porin Loss on Doripenem MICs (ug/mL)

in P. aeruginosa

Resistance . .
. Doripenem MIC Imipenem MIC Meropenem MIC

Mechanism
OprD loss 8-16 >32 4-8
MexAB-OprM

_ 4-8 2-4 8-16
overexpression
MexXY-OprM

_ 4-8 2-4 4-8
overexpression
OprD loss + AmpC

_ 16-32 >32 8-16
overexpression
OprD loss + MexAB-

>32 >32 >32

OprM overexpression

Visualizing Resistance: Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the key resistance mechanisms
and a typical experimental workflow for their identification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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